N-cyano-N-methyl-3-(methylsulfanyl)aniline
Cat. No. B2981447
Key on ui cas rn:
222734-73-8
M. Wt: 178.25
InChI Key: MSHIIKXFGRGEHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:3][S:4][c:5]1[cH:6][c:7]([NH:11][C:12]#[N:13])[cH:8][cH:9][cH:10]1.[H-:1].[I:14][CH3:15].[Na+:2]>>[CH3:3][S:4][c:5]1[cH:6][c:7]([N:11]([C:12]#[N:13])[CH3:15])[cH:8][cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSc1cccc(NC#N)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CSc1cccc(N(C)C#N)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
